(Z)-N'-(2-nitrophenyl)-4-phenylthiazole-2-carbohydrazonoyl cyanide

• IUPAC Name: (2Z)-N-(2-nitroanilino)-4-phenyl-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C17H11N5O2S/c18-10-14(21-20-13-8-4-5-9-16(13)22(23)24)17-19-15(11-25-17)12-6-2-1-3-7-12/h1-9,11,20H/b21-14-
• InChI Key: OHMIIMYVZZIGNW-STZFKDTASA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)C(=NNC3=CC=CC=C3[N+](=O)[O-])C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=N2)/C(=N\NC3=CC=CC=C3[N+](=O)[O-])/C#N
• Molecular Formula: C17H11N5O2S
• Molecular Weight: 349.4 g/mol

Description

“(Z)-N’-(2-nitrophenyl)-4-phenylthiazole-2-carbohydrazonoyl cyanide” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. Thiazoles are found in many important drugs and natural products.

Chemical Reactions Analysis

Thiazoles are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, and reactions at the sulfur or nitrogen atoms.

Scientific Research Applications

Photocatalysis for Nitro Reduction

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NO (Nitric Oxide) Elimination

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Photoactivatable Caged Cyanide

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Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s a drug, its mechanism would depend on the biological target. Thiazole-containing drugs often interact with biological targets through non-covalent interactions like hydrogen bonding, dipole-dipole interactions, and π-stacking.

Future Directions

The study of thiazole-containing compounds is a rich field due to their prevalence in biologically active compounds. Future research could involve the synthesis of new thiazole derivatives and the exploration of their biological activity.